Cas no 51776-97-7 (4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid)
4-Oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid is a fluorinated quinoline derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a trifluoromethyl group at the 7-position, enhancing its electronic and steric properties, which can improve binding affinity in bioactive molecules. The carboxylic acid moiety at the 3-position allows for further functionalization, making it a versatile intermediate in synthetic chemistry. This compound is particularly valuable in the development of antimicrobial and anticancer agents due to the quinoline scaffold's known pharmacological activity. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications.
51776-97-7 structure
Product Name:4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid
CAS No:51776-97-7
MF:C11H6F3NO3
MW:257.16545343399
CID:372923
PubChem ID:68459
Update Time:2025-11-02
4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxylicacid, 1,4-dihydro-4-oxo-7-(trifluoromethyl)-
- 1,4-dihydro-4-oxo-7-(trifluoromethyl)quinoline-3-carboxylic acid
- 1,4-Dihydro-4-oxo-7-(trifluoromethyl)-3-quinolinecarboxylic acid
- Einecs 257-414-1
- 4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid
- AKOS000268308
- 7-trifluoromethyl-4-hydroxyquinoline-3-carboxylic acid
- 4-oxo-7-(trifluoromethyl)-1H-quinoline-3-carboxylic acid
- EU-0038081
- EN300-142646
- 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylicacid
- F0910-1424
- 4-Hydroxy-7-(trifluoromethyl)-3-quinoline-carboxylic acid
- 574-92-5
- BRN 0249406
- J-800180
- 51776-97-7
- AKOS001629451
- W-203162
- 4-Hydroxy-7-trifluoromethyl-3-quinolinecarboxylic acid
- 3-Carboxy-4-hydroxy-7-trifluoromethylquinoline
- 4-hydroxy-7-(trifluoromethyl)-3-quinolinecarboxylic acid
- SR-01000432012
- 4-22-00-02331 (Beilstein Handbook Reference)
- CS-0155758
- BCP32423
- SB71577
- 3-Quinolinecarboxylic acid, 4-hydroxy-7-(trifluoromethyl)-
- EINECS 209-377-8
- J-640179
- 4-Hydroxy-7-trifluoromethyl-3-quinolinecarboxylic acid, technical grade, 85%
- SB68800
- 4-Hydroxy-7-trifluoromethyl-quinoline-3-carboxylic acid
- Z1720962928
- CHEMBL386466
- VU0561866-2
- MFCD00006771
- SMR000145818
- SCHEMBL2978109
- SR-01000432012-1
- HMS3311A07
- CCG-16539
- MLS000552094
- SY288186
- 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylic acid
- FT-0632419
- NCGC00246260-01
- 4-Hydroxy-7-trifluoromethylquinoline-3-carboxylic acid
- DTXSID60966092
- HMS2171L11
- MFCD01912280
- F3267-0070
- TS-03465
- 4-Hydroxy-7-(trifluoromethyl)-quinoline-3-carboxylic acid
- BP-12458
- NS00042871
-
- Inchi： 1S/C11H6F3NO3/c12-11(13,14)5-1-2-6-8(3-5)15-4-7(9(6)16)10(17)18/h1-4H,(H,15,16)(H,17,18)
- InChI Key： BIRIVPOTERXIOW-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2C(C(C(=O)O)=CNC=2C=1)=O)(F)F
Computed Properties
- Exact Mass: 257.03000
- Monoisotopic Mass: 257.02997754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 70.16000
- LogP: 2.24510
4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM258516-1g |
4-Oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid |
51776-97-7 | 97% | 1g |
$220 | 2022-06-11 | |
| Alichem | A189007885-5g |
4-Oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid |
51776-97-7 | 97% | 5g |
$676.70 | 2023-09-01 | |
| Alichem | A189007885-10g |
4-Oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid |
51776-97-7 | 97% | 10g |
$984.90 | 2023-09-01 | |
| Alichem | A189007885-25g |
4-Oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid |
51776-97-7 | 97% | 25g |
$1766.45 | 2023-09-01 | |
| Chemenu | CM258516-5g |
4-Oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid |
51776-97-7 | 97% | 5g |
$439 | 2021-08-18 | |
| Chemenu | CM258516-10g |
4-Oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid |
51776-97-7 | 97% | 10g |
$661 | 2021-08-18 | |
| Chemenu | CM258516-25g |
4-Oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid |
51776-97-7 | 97% | 25g |
$1132 | 2021-08-18 | |
| Life Chemicals | F0910-1424-2μmol |
4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid |
51776-97-7 | 90%+ | 2μl |
$85.5 | 2023-07-08 | |
| Life Chemicals | F0910-1424-5μmol |
4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid |
51776-97-7 | 90%+ | 5μl |
$94.5 | 2023-07-08 | |
| Life Chemicals | F0910-1424-10μmol |
4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid |
51776-97-7 | 90%+ | 10μl |
$103.5 | 2023-07-08 |
4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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